3-Ethyl-1-benzothiophene-2-carboxylic acid

• IUPAC Name: 3-ethyl-1-benzothiophene-2-carboxylic acid
• InChI: InChI=1S/C11H10O2S/c1-2-7-8-5-3-4-6-9(8)14-10(7)11(12)13/h3-6H,2H2,1H3,(H,12,13)
• InChI Key: AZVOTTRTPMDKHP-UHFFFAOYSA-N
• Canonical SMILES: CCC1=C(SC2=CC=CC=C21)C(=O)O
• Molecular Formula: C11H10O2S
• Molecular Weight: 206.26 g/mol
• CAS RN: 27508-24-3

Description

3-Ethyl-1-benzothiophene-2-carboxylic acid is a derivative of benzothiophene-3-carboxylic acids. These derivatives are considered valuable molecular scaffolds for medicinal chemistry. They have been selected over time for preclinical and clinical studies due to their potential biological activity.

Synthesis Analysis

The synthesis of 1-benzothiophene-3-carboxylic acid derivatives, including 3-Ethyl-1-benzothiophene-2-carboxylic acid, involves both the assembly of the heterocyclic core and the functionalization of position 3 of benzothiophene. A two-step method has been proposed for the synthesis of 1-benzothiophene-3-carboxylic acid esters from available intermediates. First, arylacetic acid esters are condensed with methyl esters of dithiocarboxylic acids.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of 1-benzothiophene-3-carboxylic acid derivatives include heterocyclization reactions. Tandem Rh-catalyzed intramolecular heterocyclization of o-alkynyl-S-(methoxymethyl)thiophenols followed by the addition of isocyanates allows the preparation of substituted 1-benzothiophene-3-carboxamides.

Scientific Research Applications

Biological Studies

Researchers investigate the biological effects of 3-ethyl-1-benzothiophene-2-carboxylic acid and its derivatives. By studying their interactions with enzymes, receptors, or cellular components, they gain insights into biological processes. Additionally, the compound’s potential as a fluorescent probe or imaging agent allows for tracking specific cellular events.

Safety and Hazards

Benzothiophene-3-carboxylic acid can cause skin irritation, serious eye irritation, and may cause respiratory irritation. It is recommended to wear personal protective equipment, ensure adequate ventilation, and avoid getting the substance in eyes, on skin, or on clothing.

Future Directions

Benzothiophene-3-carboxylic acid derivatives, including 3-Ethyl-1-benzothiophene-2-carboxylic acid, have been the focus of recent studies due to their potential biological activity. The possibility of adapting the outlined methods for the synthesis of other polyaromatic systems with biological activity increases the value of this review for a wide range of synthetic chemists.

Mechanism of Action

Target of Action

Benzothiophene derivatives have been shown to have a broad range of biological activities, suggesting they interact with multiple targets .

Mode of Action

Benzothiophene derivatives have been reported to exhibit strong biological activities such as anti-tumor, antibacterial, anti-oxidative, and anti-viral activities . These activities suggest that the compound may interact with its targets, leading to changes in cellular processes.

Biochemical Pathways

Given the broad biological activities of benzothiophene derivatives, it can be inferred that multiple pathways may be affected .

Result of Action

Benzothiophene derivatives have been reported to exhibit cytotoxic effects, suggesting that they may induce cell death or inhibit cell growth .